- Synthesis and biological activities of 2-pyrimidinone nucleosides. 2. 5-Halo-2-pyrimidinone 2'-deoxyribosides, Journal of Medicinal Chemistry, 1985, 28(7), 904-10
Cas no 96291-76-8 (alpha-D-erythro-Pentopyranose, 2-deoxy-, triacetate)
96291-76-8 structure
Product Name:alpha-D-erythro-Pentopyranose, 2-deoxy-, triacetate
CAS No:96291-76-8
MF:C11H16O7
MW:260.240544319153
CID:5667422
PubChem ID:90998259
Update Time:2023-09-11
alpha-D-erythro-Pentopyranose, 2-deoxy-, triacetate Chemical and Physical Properties
Names and Identifiers
-
- 1-O,3-O,4-O-Triacetyl-2-deoxy-alpha-D-ribopyranose
- alpha-D-erythro-Pentopyranose, 2-deoxy-, triacetate
- 96291-76-8
- DTXSID501241783
-
- Inchi: 1S/C11H16O7/c1-6(12)16-9-4-11(18-8(3)14)15-5-10(9)17-7(2)13/h9-11H,4-5H2,1-3H3/t9-,10+,11+/m0/s1
- InChI Key: DJXJTSGHFMVUCG-HBNTYKKESA-N
- SMILES: O1C[C@H]([C@H](C[C@H]1OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 260.08960285g/mol
- Monoisotopic Mass: 260.08960285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 88.1Ų
alpha-D-erythro-Pentopyranose, 2-deoxy-, triacetate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Pyridine
Reference
alpha-D-erythro-Pentopyranose, 2-deoxy-, triacetate Raw materials
alpha-D-erythro-Pentopyranose, 2-deoxy-, triacetate Preparation Products
alpha-D-erythro-Pentopyranose, 2-deoxy-, triacetate Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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